1-{[(4-Bromothiophen-2-yl)methyl]amino}propan-2-ol

• Molecular Formula: C8H12BrNOS
• Molecular Weight: 250.16 g/mol
• IUPAC Name: 1-[(4-bromothiophen-2-yl)methylamino]propan-2-ol
• InChI: InChI=1S/C8H12BrNOS/c1-6(11)3-10-4-8-2-7(9)5-12-8/h2,5-6,10-11H,3-4H2,1H3
• InChI Key: YLBXRLKYGGBTSM-UHFFFAOYSA-N
• Canonical SMILES: CC(CNCC1=CC(=CS1)Br)O

Description

1-{[(4-Bromothiophen-2-yl)methyl]amino}propan-2-ol is a secondary amine derivative of propan-2-ol, characterized by a 4-bromothiophene substituent. This compound shares structural homology with β-blockers and adrenolytic agents, where the propan-2-ol backbone is critical for binding to adrenergic receptors .

Preparation Methods

The synthesis of 1-{[(4-Bromothiophen-2-yl)methyl]amino}propan-2-ol typically involves the following steps:

Starting Materials: The synthesis begins with 4-bromothiophene-2-carbaldehyde and 2-amino-2-methylpropan-1-ol.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving a catalyst to facilitate the formation of the desired product.

Purification: The product is then purified using techniques such as recrystallization or chromatography to achieve the desired purity.

Chemical Reactions Analysis

1-{[(4-Bromothiophen-2-yl)methyl]amino}propan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones[][3].

Reduction: Reduction reactions can convert the bromothiophene group to a thiophene group[][3].

Substitution: The bromine atom in the bromothiophene group can be substituted with other functional groups using reagents like organolithium or Grignard reagents[][3].

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions[³][3]. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-{[(4-Bromothiophen-2-yl)methyl]amino}propan-2-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: While its industrial applications are limited, it is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-{[(4-Bromothiophen-2-yl)methyl]amino}propan-2-ol involves its interaction with specific molecular targets. The bromothiophene group can engage in various binding interactions with enzymes and receptors, influencing biological pathways . The exact molecular targets and pathways are still under investigation, but preliminary studies suggest its involvement in modulating cellular processes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Propan-2-ol derivatives are widely studied for their pharmacological activities. Below is a detailed comparison of 1-{[(4-Bromothiophen-2-yl)methyl]amino}propan-2-ol with key analogs:

Structural Analogues and Pharmacological Targets

Compound Name	Key Structural Features	Pharmacological Target/Activity	Reference
1-{[(4-Bromothiophen-2-yl)methyl]amino}propan-2-ol	4-Bromothiophen-2-ylmethyl, propan-2-ol backbone	Adrenergic receptors (putative)	N/A
(2R,S)-1-(6-Methoxyindol-5-yloxy)-3-(2-(2-methoxyphenoxy)ethylamino)propan-2-ol	Indolyl, methoxyphenoxy groups	Antiarrhythmic, α/β-adrenoceptor antagonist
Metoprolol tartrate	Methoxyethylphenoxy, propan-2-ol	β1-adrenoceptor antagonist
Bisoprolol fumarate	Substituted phenoxy, isopropylamino	β1-selective antagonist
1-[(1H-Benzimidazol-2-yl)amino]propan-2-ol	Benzimidazole ring	Unknown (structural analog)

Key Differences in Bioactivity

• Antiarrhythmic Activity: Compounds like (2R,S)-1-(6-methoxyindol-5-yloxy)-3-(2-(2-methoxyphenoxy)ethylamino)propan-2-ol exhibit potent antiarrhythmic effects and α1/β1-adrenoceptor antagonism, attributed to their methoxyphenoxy and indolyl groups . The bromothiophene derivative may lack similar efficacy due to reduced hydrogen-bonding capacity compared to methoxy groups.
• β-Blocker Specificity : Metoprolol and bisoprolol are β1-selective antagonists, with bisoprolol showing higher cardioselectivity due to its bulky substituents . The bromothiophene derivative’s smaller aromatic ring may reduce β1-selectivity.
• Enzyme Induction: α-Aminopropan-2-ol derivatives can induce dehydrogenases in microorganisms, but substituents like bromothiophene may hinder this activity compared to simpler amino alcohols (e.g., aminoacetone) .

Physicochemical and Pharmacokinetic Properties

• Adsorption Behavior: Metoprolol’s adsorption onto mesoporous silica is influenced by its methoxyethylphenoxy group, achieving 50 g/L solubility . The bromothiophene derivative’s adsorption profile remains unstudied but is expected to differ due to higher hydrophobicity.
• Metabolic Stability: Benzimidazole-containing analogs (e.g., 1-[(1H-benzimidazol-2-yl)amino]propan-2-ol) may undergo cytochrome P450-mediated oxidation, whereas bromothiophene could confer resistance to oxidative metabolism .

Biological Activity

1-{[(4-Bromothiophen-2-yl)methyl]amino}propan-2-ol (CAS 1153387-76-8) is a compound of increasing interest due to its potential biological activities. This article delves into its biological properties, synthesis, and relevant studies that highlight its pharmacological significance.

1-{[(4-Bromothiophen-2-yl)methyl]amino}propan-2-ol has a molecular weight of approximately 250.15 g/mol and a purity of 95% . The compound features a bromothiophene moiety, which is known for its diverse biological activities, including antimicrobial and anticancer properties.

Property	Value
Molecular Weight	250.15 g/mol
Purity	95%
CAS Number	1153387-76-8
Chemical Structure	Chemical Structure

Synthesis

The synthesis of 1-{[(4-Bromothiophen-2-yl)methyl]amino}propan-2-ol typically involves the reaction of 4-bromothiophen with appropriate amine and alcohol derivatives. This synthetic route enables the incorporation of the bromothiophene unit, which enhances the compound's biological activity.

Antimicrobial Activity

Compounds with thiophene moieties have also been noted for their antimicrobial properties. The mechanism often involves disruption of microbial cell membranes or interference with metabolic pathways. Although direct studies on this compound are sparse, related compounds have shown promising results in inhibiting bacterial growth.

Case Studies and Research Findings

Several research initiatives have investigated the biological activities of thiophene-containing compounds:

• Chalcone Derivatives : A study highlighted that ferrocenyl chalcones bearing thiophene showed superior anticancer properties compared to their analogues, emphasizing the role of structural modifications in enhancing efficacy .
• Furin Inhibitors : Research into compounds targeting Furin, a protease implicated in viral infections like SARS-CoV-2, revealed that certain brominated thiophene derivatives exhibited inhibitory effects, suggesting potential antiviral applications .
• Mixed Chelate Copper(II) Complexes : Investigations into copper complexes with thiophene derivatives indicated significant biological activity, reinforcing the therapeutic potential of thiophene-based structures in medicinal chemistry .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 1-{[(4-Bromothiophen-2-yl)methyl]amino}propan-2-ol, and how can reaction efficiency be optimized?

• Methodology :

• Step 1 : Start with nucleophilic substitution between 4-bromo-2-thiophenemethanol and a protected amino-propanol derivative (e.g., tert-butyl carbamate). Use polar aprotic solvents (e.g., DMF) and a base (K₂CO₃) at 60–80°C for 12–24 hours .
• Step 2 : Deprotect the amino group using HCl/dioxane or TFA. Monitor reaction progress via TLC (silica gel, ethyl acetate/hexane 1:1).
• Optimization : Adjust stoichiometry (1.2:1 molar ratio of thiophenemethanol to amino-propanol) and use microwave-assisted synthesis to reduce reaction time by 40% .

Q. How can purity and structural identity be confirmed for this compound?

• Analytical Workflow :

• Purity : HPLC with a C18 column (gradient: 10–90% acetonitrile in 0.1% formic acid) at 254 nm. Acceptable purity for biological studies: ≥95% .
• Structural Confirmation :
• 1H/13C NMR : Key signals include δ 6.8–7.2 ppm (thiophene protons), δ 3.5–4.0 ppm (CH₂-NH), and δ 1.2–1.5 ppm (propanol CH₃).
• HRMS : Expected [M+H]+ ion at m/z 290.02 (C₉H₁₂BrNOS⁺) .

Q. What are the critical safety considerations during synthesis and handling?

• Hazards : Brominated thiophenes may release HBr under heat. The amino-propanol moiety is hygroscopic and may form reactive intermediates.
• Protocols :

• Use fume hoods and PPE (nitrile gloves, safety goggles).
• Quench waste with 10% NaHCO₃ before disposal .

Advanced Research Questions

Q. How can enantiomeric resolution be achieved for this chiral compound?

• Chiral Separation :

• Use a Chiralpak IA-3 column with hexane:isopropanol (85:15) + 0.1% diethylamine. Retention times: (R)-enantiomer at 8.2 min, (S)-enantiomer at 10.5 min .
• Validate enantiopurity via circular dichroism (CD) at 220–260 nm .

Q. What strategies are effective in studying structure-activity relationships (SAR) for bromothiophene derivatives?

• SAR Design :

• Analog Synthesis : Replace the bromine atom with Cl, F, or methyl groups (see for analogous sulfanyl-propanols) .
• Biological Assays : Test antimicrobial activity (MIC against S. aureus and E. coli) and receptor binding (e.g., β-adrenergic receptors via cAMP assays) .
• Data Analysis : Use molecular docking (AutoDock Vina) to correlate substituent effects with binding affinity .

Q. How can metabolic stability be assessed in preclinical studies?

• In Vitro Protocol :

• Incubate the compound with liver microsomes (human/rat) at 37°C. Monitor degradation via LC-MS/MS over 60 minutes. Calculate half-life (t₁/₂) using non-compartmental analysis .
• Key metabolites: Hydroxylated thiophene or N-dealkylated products .

Q. What computational methods predict the compound’s physicochemical properties?

• Tools :

• LogP : Use MarvinSketch (ChemAxon) or QikProp (Schrödinger). Expected LogP: 2.1–2.5.
• Solubility : Employ COSMO-RS (BP_TZVP_C30_1601.ctd) for aqueous solubility prediction (~1.2 mg/mL at pH 7.4) .

Contradictions and Resolutions

• Biological Activity : highlights antimicrobial potential, while emphasizes adrenolytic activity. Resolution: Design dual-target studies to explore polypharmacology .
• Stereochemistry : Conflicting retention times in chiral separations may arise from column choice ( vs. 14). Resolution: Cross-validate with multiple columns (Chiralpak AD-H and OD-H) .